Cas no 995-83-5 (Pentasiloxane, 1,1,3,3,5,5,7,7,9,9-decamethyl-)

Pentasiloxane, 1,1,3,3,5,5,7,7,9,9-decamethyl-, is a linear volatile methylsiloxane (VMS) characterized by its low viscosity, high thermal stability, and excellent spreading properties. This organosilicon compound is widely used in personal care formulations, lubricants, and industrial applications due to its inertness, non-greasy feel, and rapid evaporation. Its decamethyl structure ensures minimal reactivity, making it suitable for sensitive applications. The compound’s volatility and compatibility with organic materials enhance its utility as a carrier fluid or emollient. Additionally, its hydrophobic nature and resistance to oxidation contribute to long-term stability in diverse formulations.

Pentasiloxane, 1,1,3,3,5,5,7,7,9,9-decamethyl- structure

995-83-5 structure

Product Name:Pentasiloxane, 1,1,3,3,5,5,7,7,9,9-decamethyl-

CAS No:995-83-5

MF:C₁₀H₃₀O₄Si₅

MW:354.770308017731

MDL:MFCD00432272

CID:750165

Update Time:2025-06-07

Pentasiloxane, 1,1,3,3,5,5,7,7,9,9-decamethyl- Chemical and Physical Properties

Names and Identifiers

- Pentasiloxane, 1,1,3,3,5,5,7,7,9,9-decamethyl-
- 1,1,3,3,5,5,7,7,9,9-decamethylpentasiloxane
- MDL： MFCD00432272
- Inchi： 1S/C10H30O4Si5/c1-15(2)11-17(5,6)13-19(9,10)14-18(7,8)12-16(3)4/h1-10H3
- InChI Key： KWBVOMGZISVLGA-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(O[Si](C)(C)O[Si](C)C)O[Si](C)(C)O[Si](C)C |^1:8,16|

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 8

Pentasiloxane, 1,1,3,3,5,5,7,7,9,9-decamethyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB291933-5 g	1,1,3,3,5,5,7,7,9,9-Decamethylpentasiloxane, 95%; .	995-83-5	95%	5 g	€193.60	2023-07-20
abcr	AB291933-25 g	1,1,3,3,5,5,7,7,9,9-Decamethylpentasiloxane, 95%; .	995-83-5	95%	25 g	€518.50	2023-07-20
eNovation Chemicals LLC	Y1046939-25g	Pentasiloxane, 1,1,3,3,5,5,7,7,9,9-decamethyl-	995-83-5	95%	25g	$290	2024-06-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D196172-1g	Pentasiloxane, 1,1,3,3,5,5,7,7,9,9-decamethyl-	995-83-5	95%	1g	¥278.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D196172-5g	Pentasiloxane, 1,1,3,3,5,5,7,7,9,9-decamethyl-	995-83-5	95%	5g	¥1122.90	2023-09-03
eNovation Chemicals LLC	D565705-5g	1,1,3,3,5,5,7,7,9,9-decamethylpentasiloxane	995-83-5	97%	5g	$170	2024-05-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1109840-1g	1,9-Dihydrogendecamethylpentasiloxane	995-83-5	98%	1g	￥244	2023-04-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1109840-5g	1,9-Dihydrogendecamethylpentasiloxane	995-83-5	98%	5g	￥852	2023-04-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1109840-25g	1,9-Dihydrogendecamethylpentasiloxane	995-83-5	98%	25g	￥2775	2023-04-12
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D196172-25g	Pentasiloxane, 1,1,3,3,5,5,7,7,9,9-decamethyl-	995-83-5	95%	25g	¥1627.90	2023-09-03